Cas no 850623-42-6 (Potassium (3-Methylphenyl)trifluoroborate)

Potassium (3-Methylphenyl)trifluoroborate Properties

Names and Identifiers

• Borate(1-),trifluoro(3-methylphenyl)-, potassium (1:1), (T-4)-
• Potassium 3-methylphenyltrifluoroborate
• POTASSIUM (3-METHYLPHENY)TRIFLUOROBORATE
• Potassium (3-methylphenyl)trifluoroborate
• Potassium m-tolyltrifluoroborate
• potassium trifluoro(3-methylphenyl)borate(1-)
• potassium,trifluoro-(3-methylphenyl)boranuide
• POTASSIUM (3-METHYLPHENYL)TRIFLUOROBORATE
• Potassium m-tolyltrifluoroborate, 97%
• AB20504
• POTASSIUM M-TOLYLTRIFLUOROBORATE
• POTASSIUM TRIFLUORO(3-METHYLPHENYL)BORANUIDE
• AS-2580
• EN300-1253170
• Potassium trifluoro(m-tolyl)borate
• MFCD04115739
• AKOS005255025
• Potassium (3-methylpheny)trifluoroborate
• DTXSID40635799
• N12013
• 850623-42-6
• Potassium trifluoro(3-methylphenyl)borate(1-)
• Potassium(3-methylphenyl)trifluoroborate
• potassium;trifluoro-(3-methylphenyl)boranuide
• +Expand

• MDL： MFCD04115739
• InChIKey： FRGRQMARQLLUEM-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7BF3.K/c1-6-3-2-4-7(5-6)8(9,10)11;/h2-5H,1H3;/q-1;+1
• SMILES： CC1=CC(=CC=C1)[B-](F)(F)F.[K+]

Computed Properties

• Exact Mass: 198.02300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 198.023
• Heavy Atom Count: 12
• Complexity: 137
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 2.04940
• PSA: 0.00000
• Boiling Point: Not available
• Melting Point: 243-248 °C
• Vapor Pressure: Not available
• Flash Point: Not available
• Density: Not available